Cas no 1370601-28-7 (Ethyl spiro[2.5]octane-6-carboxylate)

• Product Name: Ethyl spiro[2.5]octane-6-carboxylate
• CAS No: 1370601-28-7
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• MDL: MFCD28364637
• CID: 5020144
• PubChem ID: 67984131
• Update Time: 2025-06-08

Ethyl spiro[2.5]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl spiro[2.5]octane-6-carboxylate
• Spiro[2.5]octane-6-carboxylic acid, ethyl ester
• BCP31599
• D95214
• SY321873
• starbld0017777
• 1370601-28-7
• BS-43468
• SCHEMBL9958117
• MFCD28364637
• DB-119998
• UBJMOSKYDGJVLU-UHFFFAOYSA-N
• PB40444
• Ethyl spiro[2.5]octane-6-carboxylate

• MDL： MFCD28364637
• Inchi： 1S/C11H18O2/c1-2-13-10(12)9-3-5-11(6-4-9)7-8-11/h9H,2-8H2,1H3
• InChI Key： UBJMOSKYDGJVLU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCC2(CC1)CC2)=O

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Additional information on Ethyl spiro[2.5]octane-6-carboxylate

Ethyl spiro[2.5]octane-6-carboxylate (CAS No. 1370601-28-7): A Comprehensive Overview

Ethyl spiro[2.5]octane-6-carboxylate, a compound with the chemical formula C₁₁H₁₈O₂ and CAS number 1370601-28-7, has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its unique structural properties and potential applications. This spirocyclic ester, characterized by a spiro carbon linking two rings, exhibits intriguing chemical behavior that makes it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The molecular structure of Ethyl spiro[2.5]octane-6-carboxylate consists of an octane backbone with a carboxylate ester group at the sixth carbon and an ethyl substituent attached to the spiro carbon. This configuration imparts distinct stereochemical features, making it a versatile building block for more complex molecules. The spiro center introduces steric hindrance, which can influence the reactivity and selectivity of the compound in various chemical transformations.

In recent years, there has been growing interest in spirocyclic compounds due to their potential biological activities and structural stability. Spiro[2.5]octane derivatives have been studied for their role in drug design, particularly in the development of central nervous system (CNS) therapeutics. The rigid framework provided by the spiro structure can enhance binding affinity and metabolic stability, making these compounds attractive for pharmacological applications.

One of the most compelling aspects of Ethyl spiro[2.5]octane-6-carboxylate is its utility as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its unique reactivity to develop novel scaffolds for small-molecule drugs. For instance, recent studies have demonstrated its use in constructing bioactive molecules with potential applications in neurodegenerative diseases. The ability to modify the substituents on the spirocarbon allows for fine-tuning of physicochemical properties, enabling the design of compounds with optimized pharmacokinetic profiles.

The synthesis of Ethyl spiro[2.5]octane-6-carboxylate has been refined through various methodologies, including catalytic hydrogenation and esterification reactions. Advanced synthetic techniques have enabled the production of high-purity samples, which are essential for rigorous structural characterization and biological evaluation. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate the molecular structure and confirm the identity of this compound.

From a pharmaceutical perspective, the biological activity of Ethyl spiro[2.5]octane-6-carboxylate has been explored in several preclinical studies. These investigations have highlighted its potential as a modulator of neurotransmitter systems, particularly those involved in pain perception and mood regulation. The compound's ability to interact with specific receptor targets has sparked interest in its potential therapeutic applications for conditions such as chronic pain and anxiety disorders.

The development of novel drug candidates often involves iterative optimization of molecular structures to enhance efficacy and minimize side effects. In this context, derivatives of Ethyl spiro[2.5]octane-6-carboxylate have been synthesized to investigate structure-activity relationships (SAR). By modifying functional groups or introducing additional substituents, researchers aim to identify analogs with improved pharmacological properties. These efforts contribute to a deeper understanding of how molecular architecture influences biological activity.

The role of computational chemistry in drug discovery has also been instrumental in studying Ethyl spiro[2.5]octane-6-carboxylate. Molecular modeling techniques allow researchers to predict binding interactions between this compound and biological targets, providing insights into its mechanism of action. These simulations help guide experimental design and accelerate the development process by identifying promising leads before costly wet-lab experiments are conducted.

In conclusion, Ethyl spiro[2.5]octane-6-carboxylate (CAS No. 1370601-28-7) represents a fascinating compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features make it a valuable intermediate for constructing complex molecules, while its biological activity suggests therapeutic applications in areas such as CNS disorders. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance as a subject of scientific inquiry.